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Compound of Interest

Compound Name: 2-Acetyl-3-ethylpyrazine

Cat. No.: B160245

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetyl-3-ethylpyrazine is a heterocyclic aromatic compound that has garnered significant
interest in the fragrance and flavor industries.[1][2] Its distinct olfactive profile, characterized by
nutty, earthy, and roasted notes, makes it a valuable ingredient in the creation of complex and
appealing scents.[1] This document provides detailed application notes and experimental
protocols for the evaluation and use of 2-Acetyl-3-ethylpyrazine as a fragrance ingredient.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of 2-Acetyl-3-
ethylpyrazine is essential for its effective application in fragrance formulations.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b160245?utm_src=pdf-interest
https://www.benchchem.com/product/b160245?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34902536/
https://www.hsppharma.com/apis-and-intermediates/2-acetyl-3-ethylpyrazine-cas-32974-92-8.html
https://pubmed.ncbi.nlm.nih.gov/34902536/
https://www.benchchem.com/product/b160245?utm_src=pdf-body
https://www.benchchem.com/product/b160245?utm_src=pdf-body
https://www.benchchem.com/product/b160245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula CsH10N20 [1]
Molecular Weight 150.18 g/mol [1]
CAS Number 32974-92-8 [1]

Pale yellow to yellow clear
Appearance o [3]

liquid

_ Nutty, earthy, roasted, cocoa,
Odor Profile [1]
musty, woody

N _ 220-221 °C at 760 mmHg; 54-
Boiling Point [3]
56 °C at 1 mmHg

0.026 mmHg @ 25 °C
Vapor Pressure . [3]
(estimated)

Refractive Index 1.512-1.516 @ 20 °C [3]
Specific Gravity 1.077-1.081 @ 25 °C [3]
Solubility Soluble in alcohol and water [3]

Olfactive Profile and Applications

2-Acetyl-3-ethylpyrazine possesses a powerful and multifaceted aroma. Its primary scent
characteristics are nutty and earthy, with undertones of cocoa and roasted notes.[1] This profile
makes it a versatile ingredient in perfumery, particularly in gourmand, oriental, and woody
fragrance families. It can be used to add warmth, depth, and a savory complexity to fragrance
compositions.[2]

A patent for 2-acetyl-3-ethylpyrazine highlights its utility in altering the aroma characteristics
of a perfume composition by highlighting or moderating the olfactory reaction of other
ingredients.[4] The patent suggests that perfume compositions containing as little as 2% of this
compound can be effective, with the amount ranging up to 50% or higher depending on the
desired effect.[4]
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Experimental Protocols
Gas Chromatography-Olfactometry (GC-O) for Odor
Profile Analysis

GC-0 is a crucial technique for characterizing the specific odor contribution of individual volatile
compounds within a complex mixture.

Objective: To identify and describe the specific odor character of 2-Acetyl-3-ethylpyrazine.

Materials:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactory
detection port (ODP).

Appropriate GC column (e.g., non-polar or medium-polarity).

Helium as carrier gas.

2-Acetyl-3-ethylpyrazine standard solution (e.g., 0.1% in ethanol).

Trained sensory panelists.
Protocol:

o Sample Preparation: Prepare a dilution of 2-Acetyl-3-ethylpyrazine in a suitable solvent like
ethanol.

o GC-FID Analysis: Inject an aliquot of the sample into the GC-FID system to determine the
retention time of the compound.

e GC-O Analysis:
o The GC effluent is split between the FID and the ODP.

o Atrained panelist sniffs the effluent from the ODP and records the perceived odor, its
intensity, and the time at which it is detected.
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o The retention time from the FID is correlated with the sensory data from the ODP to
identify the odor character of the 2-Acetyl-3-ethylpyrazine peak.

o Data Analysis: Compile the odor descriptors and intensity ratings from multiple panelists to
create a comprehensive olfactive profile.

Sensory Panel Evaluation of Fragrance Formulations

This protocol outlines the methodology for assessing the impact of 2-Acetyl-3-ethylpyrazine
on a finished fragrance.

Objective: To evaluate the effect of 2-Acetyl-3-ethylpyrazine on the overall aroma of a
fragrance blend.

Materials:

Base fragrance formulation.

2-Acetyl-3-ethylpyrazine.

Ethanol (perfumer’s grade).

Glass beakers and stirring rods.

Smelling strips.

Trained sensory panel.

Protocol:

e Formulation:

o Prepare a control fragrance formulation (without 2-Acetyl-3-ethylpyrazine).

o Prepare several test formulations with varying concentrations of 2-Acetyl-3-ethylpyrazine
(e.g., 0.1%, 0.5%, 1.0%).

e Evaluation:
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o Dip smelling strips into each formulation and allow the solvent to evaporate for a few
seconds.

o Present the smelling strips to the sensory panel in a randomized and blind manner.

o Panelists evaluate and score the fragrances based on predefined attributes (e.qg.,
nuttiness, warmth, overall appeal, intensity).

o Data Analysis: Analyze the sensory data statistically to determine the significance of the
differences between the control and test formulations.

Safety Assessment

2-Acetyl-3-ethylpyrazine has been granted GRAS (Generally Recognized as Safe) status for
its use as a flavoring agent by the Flavor and Extract Manufacturers Association (FEMA), with
the designation FEMA 3250. The Joint FAO/WHO Expert Committee on Food Additives
(JECFA) has also evaluated this substance and concluded that there is "no safety concern at
current levels of intake when used as a flavouring agent”.[5]

While a specific RIFM (Research Institute for Fragrance Materials) safety assessment for 2-
Acetyl-3-ethylpyrazine was not found, a safety assessment for the closely related 2-Acetyl-3-
methylpyrazine is available. This assessment can provide some insights, but a direct evaluation
is always preferable.

Skin Sensitization Potential

Assessing the skin sensitization potential is a critical step in the safety evaluation of any new
fragrance ingredient. Modern approaches focus on in vitro and in chemico methods to reduce
animal testing.

Recommended Assay: Direct Peptide Reactivity Assay (DPRA) and/or KeratinoSens™ assay.
These are part of the OECD-approved non-animal testing strategies for skin sensitization.

Protocol (Conceptual Overview):

o DPRA: This in chemico method assesses the reactivity of the test chemical with synthetic
peptides containing cysteine and lysine. The depletion of these peptides is measured by
HPLC, and the depletion percentage is used to classify the sensitization potential.
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» KeratinoSens™: This in vitro assay uses a human keratinocyte cell line containing a
luciferase gene under the control of a promoter that is responsive to the activation of the
Keapl-Nrf2-ARE pathway, a key event in skin sensitization. An increase in luciferase

expression indicates a positive result.

Diagrams
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Caption: Workflow for the evaluation of a new fragrance ingredient.
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Caption: Contribution of chemical properties to fragrance applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160245#use-of-2-acetyl-3-ethylpyrazine-as-a-
fragrance-ingredient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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